2,5-dimethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C22H20N2O6S/c1-13-4-7-19-17(10-13)23-22(25)16-11-14(5-8-18(16)30-19)24-31(26,27)21-12-15(28-2)6-9-20(21)29-3/h4-12,24H,1-3H3,(H,23,25)
• InChI Key: WJSJGGLWUKTCBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)OC)OC)C(=O)N2
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

2,5-dimethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N2O6S and its molecular weight is 440.47. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy

One of the applications of benzenesulfonamide derivatives is in photodynamic therapy, particularly for cancer treatment. A study by Pişkin, Canpolat, & Öztürk (2020) explored zinc phthalocyanine substituted with benzenesulfonamide derivative groups, demonstrating its potential as a Type II photosensitizer in photodynamic therapy due to its high singlet oxygen quantum yield and good fluorescence properties.

Antifungal and Anti-HIV Activity

Some benzenesulfonamides, including those with 2,5-disubstituted-1,3,4-oxadiazole moieties, have shown potential antibacterial properties and antifungal activities. Zareef et al. (2007) synthesized novel benzenesulfonamides and evaluated their anti-HIV and antifungal activities, finding some compounds effective against Gram-negative bacteria and cancer cell lines (Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007).

Synthesis of Novel Compounds

Benzenesulfonamide derivatives have been utilized in the synthesis of new polycyclic systems, contributing to the development of new chemical compounds. Ukhin et al. (2011) described the synthesis of a new fused pentacyclic system incorporating benzenesulfonamide, highlighting the expansion of chemical compound diversity (Ukhin, Suponitskii, Shepelenko, Belousova, Orlova, & Borodkin, 2011).

Cyclooxygenase Inhibitors

In the field of medicinal chemistry, benzenesulfonamide derivatives are explored as cyclooxygenase inhibitors. A study by Hashimoto, Imamura, Haruta, & Wakitani (2002) synthesized a series of benzenesulfonamide derivatives and evaluated their potential as COX-2 inhibitors, identifying some compounds as potent and selective for potential therapeutic applications (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

Vascular Endothelial Growth Factor Receptor Inhibitors

Some novel benzenesulfonamides with a 3,4-dimethoxyphenyl moiety have been identified as inhibitors of the vascular endothelial growth factor receptor (VEGFR-2), which could be significant in cancer treatment. Ghorab et al. (2016) synthesized and evaluated these compounds, finding some derivatives to be more active as VEGFR-2 inhibitors compared to certain standard drugs (Ghorab, Alsaid, Nissan, Ashour, Al-Mishari, Kumar, & Ahmed, 2016).